Cas no 2228095-90-5 (2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)propanoic acid)

• Product Name: 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)propanoic acid
• CAS No: 2228095-90-5
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 6212629
• PubChem ID: 165969505
• Update Time: 2025-07-18

2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)propanoic acid
• EN300-1887448
• 2-amino-3-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)propanoic acid
• 2228095-90-5

• Inchi： 1S/C12H22N2O4/c1-11(2,3)18-10(17)14-12(5-4-6-12)7-8(13)9(15)16/h8H,4-7,13H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： HTSWRSQSJMWMAZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(C(=O)O)N)CCC1)=O

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 102Ų

Additional information on 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)propanoic acid

Introduction to 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)propanoic acid (CAS No. 2228095-90-5)

2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)propanoic acid, identified by its CAS number 2228095-90-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes an amino group, a tert-butoxy carbonylamino substituent, and a cyclobutyl moiety. The presence of these functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of this compound is of particular interest due to its potential applications in drug design. The cyclobutyl ring introduces steric constraints that can influence the binding affinity and selectivity of the molecule when interacting with biological targets. Additionally, the tert-butoxy carbonylamino group serves as a protecting group for the amino functionality, which is a common strategy in peptide and protein drug development. This dual functionality makes it a valuable building block for medicinal chemists seeking to construct novel scaffolds with enhanced pharmacological properties.

In recent years, there has been a growing interest in the development of bioconjugates and proteolysis-targeting chimeras (PROTACs), which are designed to modulate protein-protein interactions by recruiting the ubiquitin-proteasome system for target degradation. The synthetic utility of compounds like 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)propanoic acid lies in its ability to serve as a precursor for constructing such advanced molecular architectures. For instance, the protected amino group can be selectively deprotected under mild conditions to introduce reactive handles for further derivatization, while the cyclobutyl ring can be used to fine-tune the conformational flexibility of the final product.

One of the most compelling aspects of this compound is its potential role in neurodegenerative disease therapy. Emerging research suggests that modulating specific protein-protein interactions is a promising strategy for treating conditions such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. The PROTAC technology, in particular, has shown remarkable success in preclinical studies by targeting and degrading pathogenic proteins. The structural features of 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)propanoic acid make it an ideal candidate for designing PROTACs that can selectively target disease-causing proteins while minimizing off-target effects.

The chemical properties of this compound also make it suitable for use in kinase inhibition studies. Kinases are enzymes that play critical roles in numerous cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. Small-molecule inhibitors targeting kinases have become some of the most successful drugs on the market. The cyclobutyl ring in 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)propanoic acid can be engineered to interact with specific pockets on kinase active sites, while the amino and carbonyl functionalities provide opportunities for further derivatization to enhance binding affinity and selectivity.

Recent advances in computational chemistry and molecular modeling have further highlighted the potential of this compound as a lead molecule. These computational tools allow researchers to predict how different structural modifications will affect the biological activity of a molecule. By leveraging these techniques, scientists can rapidly screen large libraries of compounds and identify those with optimal properties for further development. The synthetic accessibility of 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)propanoic acid also contributes to its appeal, as it can be readily modified using well-established synthetic protocols.

The pharmaceutical industry has been increasingly focused on developing treatments for rare diseases caused by genetic mutations. Many such conditions result from loss-of-function mutations that lead to the absence or malfunctioning of essential proteins. In some cases, small-molecule chaperones—molecules that help stabilize and fold target proteins—can restore normal protein function. The structural complexity of 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)propanoic acid makes it a promising candidate for designing such chaperones. Its ability to interact with specific protein targets while maintaining conformational stability suggests that it could be an effective therapeutic agent.

Another area where this compound shows promise is in immunotherapy. The immune system plays a crucial role in recognizing and eliminating cancer cells, but tumors often develop mechanisms to evade immune surveillance. Checkpoint inhibitors—drugs that block these escape mechanisms—have revolutionized cancer treatment in recent years. Molecules like 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)propanoic acid could be used to develop new types of checkpoint inhibitors by targeting key interactions between immune cells and tumor cells.

The development of bioconjugates represents another exciting application for this compound. Bioconjugation involves linking small molecules to biomolecules such as antibodies or peptides to enhance their therapeutic efficacy or targeted delivery. For example, antibodies conjugated with cytotoxic agents have shown significant promise in treating certain types of cancer. The reactive handles provided by the protected amino group in 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)propanoic acid make it an excellent candidate for bioconjugation strategies.

In conclusion, 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)propanoic acid (CAS No. 2228095-90-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it suitable for applications ranging from kinase inhibition to immunotherapy and bioconjugate design. As research continues to uncover new therapeutic targets and strategies, compounds like this one will play an increasingly important role in addressing some of today's most challenging medical problems.